Cas no 1617-63-6 (Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-(2-methylpropyl)hydrazone)

• Product Name: Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-(2-methylpropyl)hydrazone
• CAS No: 1617-63-6
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 168989
• PubChem ID: 135418586
• Update Time: 2025-04-19

Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-(2-methylpropyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-(2-methylpropyl)hydrazone
• (6E)-6-[[2-methyl-2-(2-methylpropyl)hydrazinyl]methylidene]-4-nitrocyclohexa-2,4-dien-1-one
• Salicylaldehyde, 5-nitro-, iso-butylmethyl hydrazone
• 1617-63-6
• Salicylaldehyde, 5-nitro-, iso-butylmethylhydrazone
• Hydrazine, 1-isobutyl-1-methyl, NHB

• Inchi： 1S/C12H17N3O3/c1-9(2)8-14(3)13-7-10-6-11(15(17)18)4-5-12(10)16/h4-7,9,16H,8H2,1-3H3/b13-7+
• InChI Key： OJHZRGPQJMLFHO-NTUHNPAUSA-N
• SMILES： OC1=CC=C(C=C1/C=N/N(C)CC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.12711
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 75.48